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Compound of Interest

Compound Name: 2,3,5-Trimethylpyrazine-D10

Cat. No.: B15554625 Get Quote

Ensuring the proper disposal of 2,3,5-Trimethylpyrazine-D10 is critical for laboratory safety

and environmental protection. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to handle and dispose of this compound safely.

The information is derived from safety data sheets and focuses on mitigating the risks

associated with this flammable and harmful chemical.

Immediate Safety and Disposal Protocols
2,3,5-Trimethylpyrazine-D10 is classified as a flammable liquid and vapor that is harmful if

swallowed and causes serious eye irritation.[1][2] Adherence to proper disposal protocols is

mandatory to prevent accidental ignition, contamination, and exposure. Waste must not be

disposed of with household garbage or allowed to enter sewage systems.[1] All disposal

activities must comply with local, regional, national, and international regulations.[1][3] It is

recommended to engage an approved waste disposal plant for the final disposition of the

chemical and its containers.[2][4]

Quantitative Data for 2,3,5-Trimethylpyrazine
The following table summarizes key quantitative data for 2,3,5-Trimethylpyrazine. Note that

these properties are for the non-deuterated form but are the most relevant for safety and

handling of the D10 isotopologue.
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Property Value

CAS Number 14667-55-1[1][2][5]

EC Number 238-712-0[1][5]

Molecular Formula C7H10N2[4]

Molecular Weight 122.17 g/mol [4]

Flash Point 54 °C (129.2 °F)[5]

Oral LD50 (Rat) 806 mg/kg[1]

NFPA Rating Health: 2, Fire: 2, Reactivity: 0[1]

HMIS Rating Health: 2, Fire: 2, Reactivity: 0[1]

Experimental Protocols for Disposal
Unused Product and Contaminated Materials Disposal:

Segregation: Keep 2,3,5-Trimethylpyrazine-D10 waste separate from other chemical waste

streams to avoid incompatible reactions.

Containment: Place the waste into a suitable, properly labeled, and tightly closed container

for disposal.[2]

Storage: Store the waste container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and other ignition sources.[1][2][6]

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company. Provide them with a copy of the Safety Data Sheet.

Spill Cleanup and Disposal:

Eliminate Ignition Sources: Immediately remove all sources of ignition from the spill area,

including sparks, open flames, and hot surfaces.[2][6][7] Use non-sparking tools and

explosion-proof equipment.[2][5]

Ventilation: Ensure the area is well-ventilated to disperse vapors.[1][4]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemically resistant gloves, and protective overalls.[7]

Containment and Absorption: Contain the spill and absorb the liquid using an inert material

such as sand, silica gel, or vermiculite.[2][7] Do not use combustible materials like sawdust.

[2]

Collection: Carefully collect the absorbed material and place it into a suitable, closed

container for disposal.[2][7]

Final Disposal: Label the container appropriately and dispose of it as hazardous waste

according to official regulations.[1]

Empty Container Disposal:

Empty containers may retain product residue and vapors, making them potentially dangerous.

[5] They should be taken to an approved waste handling site for recycling or disposal.[3] Do not

reuse empty containers. Uncleaned packaging must be disposed of according to official

regulations.[1] Rinsing with water, and a cleansing agent if necessary, may be appropriate for

decontamination before disposal.[1]
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Final Disposal

Start: Identify Waste
(Unused Product, Spill, Empty Container)

Don Appropriate PPE
(Gloves, Goggles, etc.)

Spill Detected

If Spill

Collect Waste into
Suitable, Labeled Container

If Unused Product or
Empty Container

Remove Ignition Sources
& Ensure Ventilation

Absorb with Inert Material
(Sand, Vermiculite)

Tightly Seal Container

Store in Cool, Well-Ventilated Area
Away from Incompatibles

Contact Licensed
Waste Disposal Service

Provide Safety Data Sheet

Dispose in Accordance with
all Applicable Regulations

End: Disposal Complete
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Caption: Workflow for the safe disposal of 2,3,5-Trimethylpyrazine-D10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. prod.adv-bio.com [prod.adv-bio.com]

2. fishersci.com [fishersci.com]

3. vigon.com [vigon.com]

4. aurochemicals.com [aurochemicals.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. synerzine.com [synerzine.com]

7. demonchyaromatics.com [demonchyaromatics.com]

To cite this document: BenchChem. [Safe Disposal of 2,3,5-Trimethylpyrazine-D10: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554625#2-3-5-trimethylpyrazine-d10-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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